Cas no 108535-37-1 (1,3-Butanediol,4,4,4-trifluoro-1-phenyl-, [R-(R*,S*)]- (9CI))

• Product Name: 1,3-Butanediol,4,4,4-trifluoro-1-phenyl-, [R-(R*,S*)]- (9CI)
• CAS No: 108535-37-1
• MF: C₁₀H₁₁F₃O₂
• MW: 220.188353776932
• CID: 128053
• PubChem ID: 5256319
• Update Time: 2025-04-18

1,3-Butanediol,4,4,4-trifluoro-1-phenyl-, [R-(R*,S*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanediol,4,4,4-trifluoro-1-phenyl-, [R-(R*,S*)]- (9CI)
• 4,4,4-TRIFLUORO-1-PHENYLBUTANE-1,3-DIOL
• 4,4,4-TRIFLUORO-1-PHENYLBUTANE-1,3-DIOL (DIASTEREOMERIC MIXTURE)
• (2R,4S)-1,1,1-trifluoro-4-phenylbutane-2,4-diol
• 108535-37-1
• SCHEMBL460007
• AKOS017344928
• 4,4,4-trifluoro-1-phenyl-butane-1,3-diol
• 130240-26-5
• XWWKWKRVRQENAP-UHFFFAOYSA-N

• Inchi： 1S/C10H11F3O2/c11-10(12,13)9(15)6-8(14)7-4-2-1-3-5-7/h1-5,8-9,14-15H,6H2
• InChI Key： XWWKWKRVRQENAP-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1C=CC=CC=1)O)O)(F)F

Computed Properties

• Exact Mass: 220.07100
• Monoisotopic Mass: 220.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 2.03330